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Compound of Interest

Compound Name: Cuprous iodide

Cat. No.: B041226

An In-depth Technical Guide to the Physical and Chemical Properties of Cuprous lodide

Cuprous iodide (Cul) is an inorganic compound with significant applications across various
fields of chemistry and materials science.[1][2] This guide provides a comprehensive overview
of its core physical and chemical properties, experimental protocols for its synthesis and
purification, and visualizations of its structural and reactive characteristics. It is intended for
researchers, scientists, and professionals in drug development who utilize or are investigating
the applications of this versatile compound.

Physical Properties of Cuprous lodide

Cuprous iodide is a white solid, although it often appears tan or reddish-brown due to
impurities or the oxidation of the iodide anion to iodine.[1][3] It is a dense material with a high
melting and boiling point, reflecting its inorganic polymer structure.[1]

Quantitative Physical Data
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Property Value Citations

Molar Mass 190.450 g-mol—t [1]

Appearance White solid [1]

Odor Odorless [1]

Density 5.62 - 5.67 g/lcm3 (11415161718l

Melting Point 605 - 606 °C (878 - 879 K) [L215161[71[8][°]

Boiling Point 1290 °C (156319 [LIASTEI)
(decomposes)

Solubility in water 0.000042 g/100 mL (at 25 °C) [1][6][10]

Solubility Product (Ksp) 1.27 x 1012 [1][11]

Vapor Pressure

10 mm Hg (at 656 °C)

[1](7]

Refractive Index (nD)

2.346

[1](7]

Magnetic Susceptibility (x)

-63.0-10~% cm3/mol

[1]

Solubility Profile

Cuprous iodide is practically insoluble in water and dilute acids.[1][4][10][12] However, it is

soluble in ammonia, potassium iodide, potassium cyanide, and sodium thiosulfate solutions.[4]

[7][13][14] It also dissolves in acetonitrile, yielding various complexes.[1][14]

Crystal Structure

Cuprous iodide exhibits a rich phase diagram, existing in several crystalline forms depending

on the temperature.[1][3][14]

¢ y-Cul (below 390 °C): Adopts a zincblende (sphalerite) structure.[1][3][14]

e [B-Cul (390 - 440 °C): Transitions to a wurtzite structure.[1][3][14]

e 0-Cul (above 440 °C): Assumes a rock salt structure.[1][3][14]
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In both the zincblende and wurtzite structures, the copper and iodide ions are tetrahedrally
coordinated, with a Cu-I bond distance of 2.338 A.[1][14]

Phase Transitions of Cuprous lodide

y-Cul
(Zincblende Structure)

>390 °C <390 °C

B-Cul
(Wurtzite Structure)

> 440 °C < 440 °C

a-Cul
(Rock Salt Structure)

Click to download full resolution via product page

Phase transitions of cuprous iodide with temperature.

Chemical Properties

Cuprous iodide is stable in light and air.[4][14] It is a key reagent and catalyst in a multitude of
organic reactions, primarily due to the +1 oxidation state of copper.

Key Reactions

» Reaction with Mercury: Cuprous iodide reacts with mercury vapor to form the brown-
colored copper(l) tetraiodomercurate(ll), a reaction historically used for mercury detection.[1]

e Cross-Coupling Reactions: Cul is a widely used catalyst or co-catalyst in various cross-
coupling reactions for the formation of carbon-carbon and carbon-heteroatom bonds.[2][13]
[15]
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o Ullmann Coupling: It mediates C-N, C-O, and C-S bond formation.[13][15]

o Sonogashira Coupling: Cul is a co-catalyst with palladium in the coupling of terminal
alkynes with aryl or vinyl halides.[13][15]

o Negishi Coupling: It can catalyze the cross-coupling of diarylzinc reagents with aryl
iodides.[13][15]

o Aromatic Finkelstein Reaction: In the presence of diamine ligands, Cul catalyzes the
conversion of aryl, heteroaryl, and vinyl bromides to their corresponding iodides using
sodium iodide.[1]
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Role of Cul in Cross-Coupling Reactions

Ullmann Coupling Sonogashira Coupling Negishi Coupling
Aryl Halide + Terminal Alkyne + Organozinc Compound +
Nu-H (N, O, S) Aryl/Vinyl Halide Aryl Halide
Cul catalyst Pd catalyst, Cul co-catalyst Cul catalyst
Aryl-Nu Coupled Product Cross-Coupled Product
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Synthesis of Cuprous lodide Workflow

Prepare Aqueous Prepare Aqueous
CuS0O4 Solution Kl (+ Na2S203) Solution

Mix Solutions
with Stirring

Allow Precipitate
to Settle

Wash with Water,
Ethanol, and Ether

i

Dry the Product

Pure Cuprous lodide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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